Cas no 5440-69-7 (N-Isopropylbenzamide)

N-Isopropylbenzamide Properties

Names and Identifiers

• N-Isopropylbenzamide
• Benzamide, N-(1-methylethyl)-
• N-propan-2-ylbenzamide
• N-Benzoylisopropylamine
• N-(1-Methylethyl)benzamide
• NSC-5955
• AMY10525
• NSC20703
• AKOS003622912
• SCHEMBL155518
• NSC-99273
• NSC-20703
• BRN 1307354
• AP-782/40197370
• NSC 5955
• N-isopropyl-benzamide
• 4-09-00-00729 (Beilstein Handbook Reference)
• A870462
• NSC 20703
• AI3-01518
• N-isopropyl benzamide
• NSC5955
• FT-0741788
• Benzamide, N-(1-methylethyl)- (9CI)
• L10184
• WLN: 1Y1&MVR
• N-(propan-2-yl)benzamide
• UNII-FC7L7O7QX8
• Benzamide,N-(1-methylethyl)-
• NSC99273
• NSC 99273
• FC7L7O7QX8
• 5440-69-7
• Benzamide, N-isopropyl-
• DTXSID00202789
• Benzamide, N-(1-methylethyl)-(9CI)
• DB-032429
• SCHEMBL26323148
• DTXCID80125280
• +Expand

• MDL： MFCD00048274
• InChIKey： INOVPKZAEASFME-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-8(2)11-10(12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,11,12)
• SMILES： CC(NC(C1=CC=CC=C1)=O)C

Computed Properties

• Exact Mass: 163.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• LogP: 2.21570
• PSA: 29.10000
• Refractive Index: 1.513
• Boiling Point: 320.2°Cat760mmHg
• Melting Point: 100-101 ºC
• Flash Point: 187.3°C
• Density: 1.000

N-Isopropylbenzamide Security Information

N-Isopropylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%